Cas no 69688-78-4 (2,3,4-Hexanetrione, 3-oxime)

• Product Name: 2,3,4-Hexanetrione, 3-oxime
• CAS No: 69688-78-4
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 391501
• PubChem ID: 136429047
• Update Time: 2025-04-19

2,3,4-Hexanetrione, 3-oxime Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Hexanetrione, 3-oxime
• 2,3,4-Hexanetrione, 3-oxime (9CI)
• 3-hydroxyiminohexane-2,4-dione
• SCHEMBL11001494
• DTXSID40724137
• 3-(Hydroxyimino)hexane-2,4-dione
• 69688-78-4
• 2,3,4-Hexanetrione,3-oxime(9ci)

• Inchi： 1S/C6H9NO3/c1-3-5(9)6(7-10)4(2)8/h9H,3H2,1-2H3/b6-5+
• InChI Key： GWWOIOQTICFGBT-AATRIKPKSA-N
• SMILES： O/C(=C(\C(C)=O)/N=O)/CC

Computed Properties

• Exact Mass: 143.05827
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.7Ų

Experimental Properties

• PSA: 66.73